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Compound of Interest

Compound Name: PF-06446846

Cat. No.: B609984 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals encountering solubility challenges with PF-06446846 in aqueous

solutions during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is PF-06446846 and what is its primary mechanism of action?

PF-06446846 is an orally active and highly selective small molecule inhibitor of proprotein

convertase subtilisin/kexin type 9 (PCSK9) translation.[1][2][3] Its mechanism of action involves

binding to the 80S ribosome and stalling the translation of PCSK9 mRNA specifically, which

prevents the synthesis of the PCSK9 protein.[1][2][4] This leads to a decrease in plasma

PCSK9 levels, thereby increasing the number of low-density lipoprotein receptors (LDLR) on

the surface of liver cells and lowering LDL cholesterol.[2][5][6]

Q2: I am observing precipitation of PF-06446846 when I add it to my aqueous cell culture

medium. Why is this happening?

PF-06446846 is practically insoluble in water.[1][7] Direct addition of a concentrated stock

solution (typically in DMSO) to an aqueous buffer or medium can cause the compound to

precipitate out of solution. This is a common issue for hydrophobic molecules when the final

concentration of the organic solvent is not sufficient to maintain solubility.

Q3: What are the recommended solvents for preparing stock solutions of PF-06446846?
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Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing high-

concentration stock solutions of PF-06446846.[1][3] Ethanol can also be used, but the solubility

is significantly lower compared to DMSO.[1][7] For optimal results, use fresh, anhydrous

DMSO, as moisture can reduce the solubility of the compound.[1]

Q4: What is the maximum recommended concentration of DMSO in my final in vitro assay?

While DMSO is an excellent solvent, it can have cytotoxic effects on cells at higher

concentrations.[8] It is generally recommended to keep the final concentration of DMSO in cell-

based assays below 0.5%, and ideally at 0.1% or lower, to minimize any off-target effects.

Always include a vehicle control (medium with the same final concentration of DMSO) in your

experiments to account for any solvent effects.

Q5: Are there any specific handling and storage recommendations for PF-06446846 and its

solutions?

For long-term storage, solid PF-06446846 should be stored as a powder at -20°C for up to 3

years.[1] Stock solutions in DMSO can be stored at -80°C for up to one year and at -20°C for

one month.[1] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guides
Issue 1: Precipitate formation in aqueous solution
during in vitro experiments.
Potential Cause: The aqueous solubility of PF-06446846 has been exceeded.

Troubleshooting Steps:

Reduce Final Concentration: If your experimental design allows, lower the final working

concentration of PF-06446846.

Optimize Stock Solution Concentration: Prepare a higher concentration stock solution in

DMSO. This will allow you to add a smaller volume to your aqueous solution, thereby

keeping the final DMSO concentration low while still achieving the desired working

concentration of PF-06446846.
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Serial Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock

solution in your aqueous medium. This can sometimes help to prevent immediate

precipitation.

Use of Surfactants or Co-solvents: For specific applications, the use of a small amount of a

biocompatible surfactant like Tween 80 or a co-solvent such as PEG300 may be considered,

though this should be carefully validated for its effect on your experimental system.[1]

Sonication and Warming: Gentle warming (e.g., to 37°C) and brief sonication can sometimes

help to redissolve small amounts of precipitate.[3] However, be cautious with temperature-

sensitive assays.

Issue 2: Inconsistent results or lower than expected
activity in cellular assays.
Potential Cause: Poor solubility leading to a lower effective concentration of the compound in

the assay.

Troubleshooting Steps:

Visual Inspection: Before adding to cells, carefully inspect your final working solution for any

signs of precipitation (haziness, visible particles). Centrifuge the solution at low speed and

check for a pellet.

Solubility Confirmation: If possible, perform a solubility test of PF-06446846 in your specific

cell culture medium at the intended working concentration.

Optimize Dilution Method: Prepare fresh dilutions for each experiment. Add the DMSO stock

solution to the medium while vortexing or gently mixing to ensure rapid and even dispersion.

Consider a Formulation: For more complex systems, you may need to adapt formulations

used for in vivo studies that utilize co-solvents to improve solubility.[1][3] However, the

compatibility of these formulations with your specific cell type must be thoroughly tested.

Data Presentation
Table 1: Solubility of PF-06446846 in Various Solvents
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Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

Water Insoluble - [1][7]

DMSO 87 200.51

Use fresh, anhydrous

DMSO for best

results.[1]

Ethanol 6 13.82 [1][7]

10% DMSO in 90%

(20% SBE-β-CD in

Saline)

≥ 5 ≥ 10.63 Clear solution.[3]

10% DMSO in 90%

Corn Oil
≥ 5 ≥ 10.63 Clear solution.[3]

5% DMSO, 40%

PEG300, 5% Tween

80, 50% ddH₂O

4.35 10.03
Clear solution for

injection.[1]

Molecular Weight of PF-06446846: 433.89 g/mol [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

PF-06446846 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Weigh out 4.34 mg of PF-06446846 powder and place it in a sterile microcentrifuge tube.
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2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C or

brief sonication can be used to aid dissolution if necessary.

4. Aliquot the 10 mM stock solution into smaller volumes in sterile, light-protected tubes.

5. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of a Working Solution for In Vitro
Cellular Assays (Example: 10 µM)

Materials:

10 mM PF-06446846 stock solution in DMSO

Pre-warmed cell culture medium

Sterile polypropylene tubes

Procedure:

1. Perform a serial dilution. For example, to make a 10 µM working solution from a 10 mM

stock, you can first prepare an intermediate dilution of 1 mM by adding 10 µL of the 10 mM

stock to 90 µL of cell culture medium.

2. Vortex the intermediate dilution gently.

3. Then, add 10 µL of the 1 mM intermediate dilution to 990 µL of pre-warmed cell culture

medium to achieve the final 10 µM concentration. The final DMSO concentration will be

0.1%.

4. Mix the final working solution thoroughly by gentle inversion or pipetting before adding it to

your cells.

5. Always prepare a vehicle control with the same final concentration of DMSO (0.1% in this

case).
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Protocol 3: Formulation for In Vivo Oral Administration
in Rodents
This protocol is based on a formulation reported for oral gavage in rats.[3][5]

Materials:

PF-06446846 powder

Anhydrous DMSO

PEG300

Tween 80

Sterile water or saline

Sterile tubes

Procedure to prepare a 4.35 mg/mL solution:

1. Prepare a concentrated stock solution of PF-06446846 in DMSO (e.g., 87 mg/mL).[1]

2. In a sterile tube, add 50 µL of the 87 mg/mL PF-06446846 stock solution.

3. Add 400 µL of PEG300 and mix until the solution is clear.

4. Add 50 µL of Tween 80 and mix until the solution is clear.

5. Add 500 µL of sterile water or saline to bring the final volume to 1 mL.

6. Mix the final formulation thoroughly. This formulation should be prepared fresh before each

use.[1]

Mandatory Visualizations
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Caption: Mechanism of action of PF-06446846.
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Caption: In Vitro Experimental Workflow.
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Caption: Solubility Troubleshooting Logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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